Cas no 1788558-17-7 (5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide)

• Product Name: 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide
• CAS No: 1788558-17-7
• MF: C₁₈H₂₀ClNO₄
• MW: 349.808704376221
• CID: 5366760
• Update Time: 2025-10-16

5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide

• Inchi： 1S/C18H20ClNO4/c1-22-15-7-5-4-6-13(15)17(24-3)11-20-18(21)14-10-12(19)8-9-16(14)23-2/h4-10,17H,11H2,1-3H3,(H,20,21)
• InChI Key： YIEPJDUDZCDRMC-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)C1=CC(Cl)=CC=C1OC

Additional information on 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide

Introduction to 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide (CAS No. 1788558-17-7)

5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide, with the CAS number 1788558-17-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted benzamide core and multiple methoxy groups, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide consists of a benzamide moiety with a 5-chloro substitution, a 2-methoxy group, and an N-substituted side chain containing two methoxy groups and a phenyl ring. This intricate structure provides a foundation for exploring its interactions with various biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways, such as the PI3K/Akt pathway.

The pharmacokinetic properties of 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide have also been studied to assess its suitability for further development as a therapeutic agent. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Additionally, it exhibits low toxicity in preclinical models, suggesting a favorable safety profile.

To further understand the biological activities and mechanisms of action of 5-Chloro-2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide, ongoing studies are focusing on elucidating its interactions with specific protein targets. Techniques such as X-ray crystallography and molecular docking simulations are being employed to gain insights into the binding modes and affinity of this compound with key proteins involved in inflammation and cancer.

The potential applications of 5-Chloro-2-methoxy-N-[2-meth oxy-2-(2-m eth oxyphenyl)ethyl]benzamide extend beyond inflammation and cancer. Recent research has also explored its effects on neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, suggesting its potential as a neuroprotective agent. These findings open up new avenues for investigating its therapeutic utility in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-Chloro-2-meth oxy-N-[ ₂meth oxy -₂-(₂meth oxy phen yl)e th yl]benza mide (CAS No. 1788558-17-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in the future.